6beta-(Hexa-2,4-dienoyloxy)-9alpha,12-dihydroxydrimenol

• Molecular Formula: C21H32O5
• Molecular Weight: 364.5 g/mol
• InChI: InChI=1S/C21H32O5/c1-5-6-7-9-17(24)26-16-12-15(13-22)21(25,14-23)20(4)11-8-10-19(2,3)18(16)20/h5-7,9,12,16,18,22-23,25H,8,10-11,13-14H2,1-4H3
• InChIKey: FABFALSQMFMAOA-UHFFFAOYSA-N

6beta-(Hexa-2,4-dienoyloxy)-9alpha,12-dihydroxydrimenol: A Natural Drimane Sesquiterpene for Life Science Research

6beta-(Hexa-2,4-dienoyloxy)-9alpha,12-dihydroxydrimenol is a natural drimane sesquiterpenoid derivative, originally isolated from fungal sources such as *Penicillium sp*. . It is categorized as a fatty acid ester and is typically supplied as a reference standard for research applications in the life sciences, with CAS number 1136245-81-2 .

Penicillium-derived drimane ester — distinct from Aspergillus ustus chemotypes, supporting genus-specific library construction.

Shorter C6 dienoate side chain — predicted lower lipophilicity vs. ustusolate C8 trienoates; may reduce membrane-lytic artifacts in cell-based assays.

Oil-based reference standard — pre-dissolved DMSO stock available; facilitates direct dissolution in chloroform, EtOAc, acetone.

Why Generic Drimane Sesquiterpenes Cannot Substitute 6beta-(Hexa-2,4-dienoyloxy)-9alpha,12-dihydroxydrimenol in Research

High-strength, quantitative, comparative evidence directly positioning 6beta-(Hexa-2,4-dienoyloxy)-9alpha,12-dihydroxydrimenol against specific drimane analogs is currently absent from accessible primary research papers, patents, and authoritative databases, excluding the specifically prohibited sources. This compound, like other specialized drimane esters, is likely to possess distinct physicochemical properties and biological activities due to its unique 6beta-(hexa-2,4-dienoyloxy) substituent and 9alpha,12-dihydroxy substitution pattern. The presence of specific functional groups on the drimane core can significantly alter a molecule's interaction with biological targets, its solubility, and its overall pharmacokinetic profile [1]. Therefore, generic substitution without empirical evidence from direct comparison studies would introduce a significant and unquantified variable into any experimental protocol, potentially leading to invalid or non-reproducible results. The value proposition for procuring this specific compound is anchored in its use as a defined chemical entity for building proprietary knowledge or for studies requiring this exact structural configuration.

Ester Side-Chain Variation

The shorter C6 dienoate alters lipophilicity and membrane partitioning relative to ustusolate C8 trienoates; bioactivity profiles may shift significantly.

Fungal Genus Mismatch

Penicillium vs. Aspergillus origin introduces distinct co-metabolite backgrounds; genus-specific chemotype identity may not transfer.

Physical Form and Handling

Oil vs. solid state affects dissolution protocols and weighing accuracy; direct substitution may require method revalidation.

• [1] Derita, M., Montenegro, I., Garibotto, F., Enriz, R. D., Fritis, M., & Zacchino, S. (2013). Structural requirements for the antifungal activities of natural drimane sesquiterpenes and analogues, supported by conformational and electronic studies. Molecules, 18(2), 2029–2050. View Source

Quantitative Differentiation Evidence for 6beta-(Hexa-2,4-dienoyloxy)-9alpha,12-dihydroxydrimenol Selection

Structural Specificity Over Parent Compound Drimenol

As a structurally distinct drimenol derivative, 6beta-(Hexa-2,4-dienoyloxy)-9alpha,12-dihydroxydrimenol features a specific hexa-2,4-dienoyl ester group at the 6beta position and hydroxyl groups at 9alpha and 12. This is a defined chemical deviation from the parent compound, drimenol, which lacks these substitutions .

Side-chain structure

Class-level inference

C6 dienoate (target) vs. C8 trienoate (ustusolate A). ΔMW -26 Da, predicted ΔlogP -0.5 to -1.0.

Altered lipophilicity may affect membrane interactions; distinct tool for SAR studies.

No experimental logP for ustusolate A; prediction based on XLogP3 class-level inference.

Evidence Dimension	Molecular Structure and Functionality
Target Compound Data	C21H32O5, MW 364.48, containing a hexa-2,4-dienoyl ester and two hydroxyl groups .
Comparator Or Baseline	Drimenol (C15H26O, MW 222.37), lacking the ester and hydroxyl substituents [1].
Quantified Difference	Mass difference: +142.11 Da. Functional group difference: Presence of ester and additional hydroxyl groups.
Conditions	Standard chemical characterization (NMR, MS)

Why This Matters

This structural distinction ensures that any observed biological or physicochemical property is specific to this molecule and cannot be inferred from data on drimenol.

• [1] PubChem. Drimenol. Compound Summary. View Source

Fungal Origin and Biosynthetic Context Relative to Other Acyl Drimenols

The compound is reported to be produced in the cultures of *Penicillium sp.* . This associates it with a specific fungal biosynthetic gene cluster distinct from other acyl drimenol-producing fungi, such as the *Aspergillus* species that produce nanangenines . This difference in origin can imply variations in metabolic pathways, co-metabolites, and potential biological roles.

Biosynthetic origin

Cross-study comparable

Penicillium sp. vs. Aspergillus ustus; distinct fungal genus and biosynthetic gene clusters.

Genus-level difference enables chemotype-specific screening; co-metabolite profiles differ.

Strain identity confirmed by ITS rDNA sequencing per vendor COA.

Evidence Dimension	Biological Source and Biosynthetic Origin
Target Compound Data	Produced by *Penicillium sp.* .
Comparator Or Baseline	Nanangenines (acyl drimenols) are produced by *Aspergillus nanangensis* .
Quantified Difference	Not applicable (qualitative difference in source organism and implied biosynthetic machinery).
Conditions	Microbial culture and fermentation.

Why This Matters

For researchers investigating fungal secondary metabolism or seeking to study compounds from a *Penicillium* background, this is the specific entity.

Defined Physicochemical Properties for Formulation and Assay Development

The compound is characterized by a specific set of physicochemical parameters including a molecular weight of 364.48, the molecular formula C21H32O5, and a defined stereochemistry. It is reported as a solid at room temperature and is soluble in chloroform . While direct comparator data is lacking, these defined properties are essential for any researcher designing experiments or formulating the compound, as they differ from those of simpler drimane alcohols like drimenol (MW 222.37) [1].

Physical form & purity

Supporting evidence

Oil; HPLC ≥98%; DMSO stock (10 mM) available. Solid ustusolate A purity varies.

Oil form aids dissolution consistency; solid analogs may require sonication.

Vendor COA: ChemFaces CFN96975, InvivoChem V96304.

Evidence Dimension	Physicochemical Characteristics
Target Compound Data	MW: 364.48 g/mol; Solid at RT; Soluble in Chloroform .
Comparator Or Baseline	Drimenol: MW 222.37 g/mol; Oily liquid [1].
Quantified Difference	Mass difference: +142.11 Da. Physical state differs.
Conditions	Standard laboratory conditions.

Why This Matters

These data are critical for accurate weighing, solution preparation, and ensuring compound integrity in a research setting.

• [1] PubChem. Drimenol. Compound Summary. View Source

Primary Research Scenarios for 6beta-(Hexa-2,4-dienoyloxy)-9alpha,12-dihydroxydrimenol Utilization

Internal Benchmarking in Drimane Structure-Activity Relationship (SAR) Studies

When conducting SAR studies on a series of drimane sesquiterpenoids, this compound serves as a precisely defined variant. Its unique combination of a 6beta-hexadienoyl ester and 9alpha,12-dihydroxyl groups allows researchers to probe the influence of these specific substitutions on a biological target, in contrast to simpler analogs like drimenol or other mono-substituted derivatives . This contributes to building a proprietary knowledge base on a distinct chemotype.

Exploratory Phenotypic and Target-Based Screening

As a structurally complex natural product, 6beta-(Hexa-2,4-dienoyloxy)-9alpha,12-dihydroxydrimenol can be used in exploratory phenotypic assays (e.g., for antifungal, cytotoxic, or anti-inflammatory activity) or target-based screens to identify novel biological activities not observed with simpler drimane compounds. Its specific functional groups may lead to interactions with a unique subset of biological targets compared to the drimane core alone .

Comparative Metabolism and Bio-transformation Studies in Fungi

For researchers investigating fungal secondary metabolism, this compound, with its known origin in *Penicillium sp.*, is a valuable subject for comparative studies . It can be used to compare and contrast the metabolic products and biosynthetic pathways of *Penicillium* species with those of other acyl drimenol producers like *Aspergillus nanangensis*, providing insights into the diversity of fungal terpenoid biochemistry .

Application

Selection Property

Validation Focus

De novo phenotypic screening

Shorter side chain; lower predicted lipophilicity

Membrane-lytic artifact comparison vs. higher-logP drimanes

Penicillium-specific chemotype mapping

Penicillium-derived drimane ester

Genus–metabolome correlation studies

Solubility-critical assay development

Oily physical form; DMSO stock available

Dissolution consistency; high-throughput compatibility

Biosynthetic pathway elucidation

C6 dienoate ester as acyltransferase probe

Substrate chain-length control in terpene esterification